Cas no 2506-10-7 (1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole)

• Product Name: 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole
• CAS No: 2506-10-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD00046879
• CID: 264759
• PubChem ID: 91522
• Update Time: 2025-07-16

1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-1-methyl-
• (+/-)-1-methyl-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole
• (+/-)-Calligonine
• 1,2,3,4-Tetrahydroharman
• 1,2,3,4-Tetrahydroharmane
• 1-Methyltetrahydro-b-carboline
• 1-methyl-tryptoline
• 2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole
• Eleagnine
• Kalligonine
• Methtryptoline
• methyltryptoline
• Nsc92525
• tetrahydroharman
• tetrahydroharmane
• 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole
• 1-METHYL-2,3,4,9-TETRAHYDRO-1H-PYRIDO(3,4-B)INDOLE
• NCIOpen2_001385
• 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-
• MS-3709
• AKOS000274320
• dl-eleagnin
• NSC 92525
• BDBM50132092
• 1-Methyl-2,3,4,9-tetrahydro-1H-ss-carboline
• Z204323524
• .beta.-Carboline, 1-methyltetrahydro
• W6CLK26X7V
• DTXSID901027440
• 1,3,4-Tetrahydroharmane
• Oprea1_069935
• 1-Methyltetrahydro-.beta.-carboline
• FT-0691125
• Oprea1_717157
• 2506-10-7
• LPIJOZBIVDCQTE-UHFFFAOYSA-N
• AKOS016300451
• SR-01000505230
• EU-0013732
• SR-01000505230-1
• 9-Azabicyclo[3.3.1]nonan-3-amine, 9-methyl-, hydrochloride (1:2)
• Harman,2,3,4-tetrahydro-
• NS00045881
• 525-40-6
• (.+/-.)-Tetrahydroharmane
• 1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• Harman, 1,2,3,4-tetrahydro-
• 1,3,4-Tetrahydroharman
• CHEMBL440524
• NSC-92525
• Q7706553
• SCHEMBL7018798
• 1-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• (+/-)-TETRAHYDROHARMANE
• (+/-)-TETRAHYDROHARMAN
• UNII-W6CLK26X7V
• F1983-0033
• 1-Methyl-1,2,3,4-tetrahydro-.beta.-carboline
• EINECS 219-711-4
• SB45840
• 2,3,4,9-Tetrahydro-1-methyl-1H-pyrido(3,4-b)indole
• 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• MFCD00046879
• CS-0249214
• 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
• 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-, (+-)-
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-1-methyl-
• (+/-)-1-METHYL-1,2,3,4-TETRAHYDRO-.BETA.-CARBOLINE
• EN300-42800
• G86684
• STK724371

• MDL： MFCD00046879
• Inchi： 1S/C12H14N2/c1-8-12-10(6-7-13-8)9-4-2-3-5-11(9)14-12/h2-5,8,13-14H,6-7H2,1H3
• InChI Key： LPIJOZBIVDCQTE-UHFFFAOYSA-N
• SMILES： N1CCC2C3C=CC=CC=3NC=2C1C

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.13
• Melting Point: 179-180°C
• Boiling Point: 362.6 ℃ at 760 mmHg
• Flash Point: 173.1 ℃
• Refractive Index: 1.632
• PSA: 27.82
• LogP: 2.70340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole

Recent Advances in the Study of 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 2506-10-7)

The compound 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 2506-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the β-carboline family, exhibits a range of biological activities, including potential therapeutic applications in neurodegenerative diseases, cancer, and infectious diseases. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's interaction with cellular targets, particularly its ability to modulate neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole acts as a potent inhibitor of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and depression. The study highlighted the compound's high selectivity for MAO-B over MAO-A, suggesting its potential as a therapeutic agent with fewer side effects compared to existing MAO inhibitors.

In addition to its neurological applications, recent investigations have explored the anticancer properties of this compound. A 2024 preprint article on bioRxiv reported that 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole exhibits significant cytotoxicity against several cancer cell lines, including glioblastoma and pancreatic cancer. The study identified the compound's ability to induce apoptosis through the activation of caspase-3 and the inhibition of NF-κB signaling pathways. These findings open new avenues for the development of targeted cancer therapies.

Another notable advancement is the optimization of synthetic routes for 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole. A recent paper in Organic Letters (2023) described a novel, high-yield synthesis method using a Pictet-Spengler reaction followed by a methylation step. This method not only improves the scalability of production but also reduces the use of hazardous reagents, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole. Pharmacokinetic studies indicate that the compound has limited bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 study in the European Journal of Pharmaceutics and Biopharmaceutics demonstrated that encapsulating the compound in lipid nanoparticles significantly enhances its absorption and tissue distribution.

In conclusion, 1-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 2506-10-7) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and delivery challenges, paving the way for future drug development efforts. Continued research in this area is expected to yield innovative treatments for a range of diseases, particularly in neurology and oncology.